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Compound of Interest

Compound Name: Undecane-1,11-diol

Cat. No.: B1200210

This technical guide provides an in-depth overview of Undecane-1,11-diol, a long-chain
aliphatic diol with diverse applications in the chemical and pharmaceutical industries. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical synonyms, physical and spectral properties,
experimental protocols for its synthesis, purification, and analysis, as well as insights into its
potential biological activities.

Chemical Synonyms and Identifiers

Undecane-1,11-diol is known by several names in chemical literature and commercial
sources. A comprehensive list of its synonyms and chemical identifiers is provided in Table 1 for
easy reference.
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Identifier Type Value Citation
IUPAC Name undecane-1,11-diol [1]
CAS Number 765-04-8 [1]

Common Synonyms

1,11-Undecanediol,
Undecamethylene glycol, 1,11-

dihydroxyundecane

[1](2]

EINECS Number

212-135-4

[1]

ChEBI ID CHEBI:131330 [1]
PubChem CID 69822 [1]
Molecular Formula C11H2402 [1][2]

INChl=1S/C11H2402/c12-10-

InChl 8-6-4-2-1-3-5-7-9-11-13/h12- [3]
13H,1-11H2
XSMIOONHPKRREI-

InChIKey [3]

UHFFFAOYSA-N

Canonical SMILES

OCcccceeceecececo

[1]

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of Undecane-1,11-diol is

presented in Table 2, providing essential data for its handling, characterization, and application.
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Property Value Citation
Molecular Weight 188.31 g/mol [1112]
Appearance White to light yellow powder or

lump
Melting Point 61.0to 65.0 °C
Boiling Point 318.7 °C [4]
Density ~0.92 g/cm3 [2]
Solubility Moderately soluble in water [2]

5 2.17 (t, 4H), 1.49-1.44 (m,
1H NMR (DMSO-ds) 4H, 1.23 (m, 104) 5]

5 174.90 (2C), 34.09 (2C),
13C NMR (DMSO-ds) 29.23, 29.14 (2C), 28.98 (2C),  [5]
24.92 (2C)

3400-3200 (br, O-H stretch),
IR (KBr, cm™1) 2950-2850 (C-H stretch), 1460  [2]
(C-H bend), 1050 (C-O stretch)

Mass Spec (EI) m/z 170 (M-H20)*, 152 (M-2H20)*  [3]

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of
Undecane-1,11-diol.

Synthesis of Undecane-1,11-diol via Reduction of
Undecanedioic Acid

A common and effective method for the synthesis of Undecane-1,11-diol is the reduction of
undecanedioic acid using a strong reducing agent like lithium aluminum hydride (LiAIH4).[6][7]

Materials:
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» Undecanedioic acid (1,9-nonanedicarboxylic acid)

e Lithium aluminum hydride (LiAIH4)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e 10% Sulfuric acid (H2SOa4)

e Anhydrous sodium sulfate (Na2S0a4)

e Three-necked round-bottom flask

o Reflux condenser

e Dropping funnel

e Magnetic stirrer

e Heating mantle

e Separatory funnel

 Rotary evaporator

Procedure:

Setup: Assemble a dry three-necked flask equipped with a reflux condenser, a dropping
funnel, and a magnetic stirrer under an inert atmosphere (e.g., nitrogen or argon).

e Reagent Preparation: In the flask, prepare a suspension of LiAlH4 (a slight molar excess,
e.g., 1.2 equivalents) in anhydrous diethyl ether or THF.

» Addition of Substrate: Dissolve undecanedioic acid in anhydrous diethyl ether or THF and
add it dropwise to the LiAlH4 suspension via the dropping funnel at a rate that maintains a
gentle reflux.

» Reaction: After the addition is complete, continue stirring and refluxing the mixture for
several hours to ensure the complete reduction of the dicarboxylic acid.
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» Quenching: Cool the reaction mixture in an ice bath. Cautiously and slowly add water
dropwise to decompose the excess LiAlHa4. This is a highly exothermic reaction that
generates hydrogen gas, so it must be done with extreme care in a well-ventilated fume
hood. Following the water, slowly add 10% sulfuric acid until the solution becomes clear.[8]

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer twice with diethyl ether.

e Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate. Filter to remove the drying agent and concentrate the solution using a rotary
evaporator to obtain the crude Undecane-1,11-diol.

Purification by Recrystallization

The crude Undecane-1,11-diol can be purified by recrystallization to obtain a product of high
purity.[9][10]

Materials:

e Crude Undecane-1,11-diol

o Recrystallization solvent (e.g., a mixture of ethanol and water, or ethyl acetate and hexane)
o Erlenmeyer flask

e Hot plate

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

e Solvent Selection: Choose a suitable solvent or solvent system in which the diol is soluble at
high temperatures but sparingly soluble at low temperatures. A common choice for long-
chain diols is a mixed solvent system like ethanol/water or ethyl acetate/hexane.[11]
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o Dissolution: Place the crude diol in an Erlenmeyer flask and add a minimal amount of the hot
solvent until the solid just dissolves.[12]

e Cooling and Crystallization: Allow the solution to cool slowly to room temperature. Slow
cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask
can be placed in an ice bath to maximize crystal formation.[13]

« Filtration: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals
with a small amount of cold solvent to remove any remaining impurities.[12]

e Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature below the
melting point of the diol.

Analysis by Gas Chromatography (GC)

The purity of the synthesized Undecane-1,11-diol can be assessed using gas
chromatography.

Instrumentation:
o Gas chromatograph equipped with a Flame lonization Detector (FID)

o Capillary column suitable for polar analytes (e.g., a wax-type column like Carbowax 20M or a
mid-polar column).[14]

Procedure:

o Sample Preparation: Prepare a dilute solution of the diol in a suitable solvent (e.g., methanol
or ethyl acetate).

e GC Conditions:

[¢]

Injector Temperature: 250 °C

[¢]

Detector Temperature: 280 °C

[e]

Oven Program: Start at a suitable initial temperature (e.g., 150 °C), hold for a few minutes,
then ramp up to a final temperature (e.g., 250 °C) at a rate of 10 °C/min.
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o Carrier Gas: Helium or Nitrogen at a constant flow rate.

« Injection and Analysis: Inject a small volume (e.g., 1 uL) of the sample solution into the GC.
The retention time and peak area will be used to determine the purity of the sample.

Potential Biological Activity and Signaling Pathway

Long-chain fatty alcohols have been reported to exhibit anti-inflammatory properties.[15][16]
While the specific signaling pathway for Undecane-1,11-diol is not extensively documented, a
plausible mechanism can be inferred from the activity of similar molecules. This involves the

modulation of key inflammatory pathways.

The proposed anti-inflammatory action of Undecane-1,11-diol may involve the inhibition of
pro-inflammatory signaling cascades. This can be visualized as a logical workflow.
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Caption: Proposed anti-inflammatory signaling pathway of Undecane-1,11-diol.
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This proposed mechanism suggests that Undecane-1,11-diol may exert its anti-inflammatory
effects by inhibiting the activation of NF-kB and the activity of phospholipase Az, thereby
reducing the production of key pro-inflammatory mediators such as prostaglandins, nitric oxide,
and TNF-a.[15][17] This highlights its potential for further investigation in the development of
novel anti-inflammatory agents.

Applications

Undecane-1,11-diol is a versatile molecule with applications in various fields:

o Polymer Chemistry: It serves as a monomer in the synthesis of polyesters and
polyurethanes, imparting flexibility and durability to the resulting polymers.[4]

» Cosmetics: Due to its properties as a solvent, humectant, and skin-conditioning agent, it is
used in a variety of cosmetic formulations.[18]

e Pharmaceuticals: Its potential anti-inflammatory properties make it a candidate for research
in drug discovery. It is also used as a building block in the synthesis of more complex
pharmaceutical compounds.[4]

o Surfactants and Lubricants: It can be used as an intermediate in the synthesis of surfactants
and lubricants.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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